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Compound of Interest

Compound Name:
2-(Azepan-2-yl)-1-(oxolan-3-

yl)ethan-1-one

Cat. No.: B13317438

Get Quote

Executive Summary: The "Magic Methylene" Trade-
off
In medicinal chemistry, the transition from a six-membered piperidine ring to a seven-

membered azepane (homopiperidine) ring is a classic bioisosteric strategy. While often viewed

merely as a method to increase hydrophobic bulk, this structural modification fundamentally

alters the thermodynamic landscape of ligand-target binding.

This guide analyzes the critical decision points for deploying azepane over piperidine. The core

trade-off is Enthalpic Gain vs. Entropic Penalty. Piperidine provides a rigid, low-energy "chair"

conformation ideal for defined pockets. Azepane introduces flexibility and hydrophobicity, useful

for probing pocket depth but often at the cost of conformational entropy (

) and metabolic stability.
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Before assessing biological data, researchers must understand the intrinsic property shifts

caused by inserting a single methylene group (

).

Conformational Energy Landscape
The most significant difference is not size, but flexibility.

Piperidine: Exists predominantly in a stable chair conformation. Substituents at C2/C6

experience defined axial/equatorial environments. This pre-organization minimizes the

entropy penalty upon binding.

Azepane: Exists in a flux of twist-chair and twist-boat conformations. It possesses higher

degrees of freedom. To bind a target, the azepane ring must often "freeze" into a specific

conformation, incurring a higher entropic penalty (

).

Physicochemical Property Shift Table
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Property
Piperidine Analog (

)

Azepane Analog (

)

Impact on Drug
Design

Basicity (

)
~11.2 ~11.1

Negligible. Both

remain protonated at

physiological pH (7.4),

maintaining the critical

salt bridge with

Asp/Glu residues in

GPCRs.

Lipophilicity (

)
Baseline +0.4 to +0.6

High. Azepane

increases permeability

but risks non-specific

binding and metabolic

clearance.

Molar Refractivity ~25.6 ~30.2

Medium. Azepane

requires a larger

hydrophobic pocket.

Ring Strain ~0 kcal/mol ~6 kcal/mol

Medium. Azepane has

transannular

interactions, making it

slightly more reactive

to oxidation.

Visualizing the Thermodynamic Conundrum
The following diagram illustrates the binding energy landscape. Piperidine often enters the

"Lock and Key" model more easily due to rigidity, whereas Azepane relies on "Induced Fit,"

requiring the protein to accommodate its bulk and flexibility.
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Figure 1: Thermodynamic binding landscape. Azepane analogs must generate additional

hydrophobic contacts (Enthalpy) to overcome the entropy cost of freezing the flexible ring.

Case Studies: Experimental Binding Data
To validate the theoretical differences, we examine two distinct target classes where these

scaffolds were compared head-to-head.

Case Study A: Histamine H3 Receptor (GPCR)
Objective: Optimization of antagonist potency. Source: Kononowicz et al. (2017) synthesized

biphenyloxy-alkyl derivatives to compare ring sizes.

Compound
ID

Scaffold
Linker
Length (nM)

Functional

(nM)
Outcome

Cmpd 14 Piperidine 5 carbons 25 4 High Potency

Cmpd 16 Azepane 5 carbons 34 9
Retained

Potency

Analysis: The binding affinity is statistically similar (

vs

nM). This indicates the H3 receptor's hydrophobic pocket is large enough to accommodate the
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azepane bulk without steric clash. However, the azepane analog showed a slightly better safety
profile regarding hERG inhibition in this specific series, likely due to the alteration of the
pharmacophore vector preventing optimal pi-stacking in the ion channel.

Case Study B: Sigma-1 Receptor ( R)
Objective: Targeting the hydrophobic tunnel of the chaperone protein. Source: Zampieri et al.

(2018) and comparative SAR reviews.

Piperidine: often serves as the "anchor" (e.g., in Donepezil or Haloperidol).

Azepane: When substituted for piperidine in Sigma-1 ligands, affinity often decreases slightly

(e.g.,

shifts from

nM to

nM) or selectivity drops vs. Sigma-2.

Reasoning: The Sigma-1 binding site is a defined hydrophobic tunnel. The bulkier azepane

creates steric friction, preventing the "deep dive" required for nanomolar affinity that the

slimmer piperidine achieves.

Experimental Protocol: Comparative Radioligand
Binding
To generate the data above, a robust Radioligand Binding Assay is required. This protocol

ensures that observed differences are due to affinity (

), not solubility or non-specific binding (NSB), which is a common artifact with the more
lipophilic azepane.

Workflow Diagram
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2. Competitive Incubation (96-well)

1. Membrane Preparation
(HEK293 overexpressing Target)

Mix: Membrane + 
Radioligand (e.g., [3H]-N-Methylperone) + 

Test Compound (Piperidine/Azepane)

Equilibrate
(90 min @ 25°C)

3. Filtration (GF/B Filters)
*Pre-soaked in 0.5% PEI*

4. Rapid Wash (Ice-cold Buffer)
Removes unbound ligand

CRITICAL STEP:
PEI pre-soaking is mandatory for Azepane analogs

to reduce high lipophilic non-specific binding.

5. Scintillation Counting
(Determine CPM)

6. Data Analysis
Calculate IC50 -> Ki (Cheng-Prusoff)
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Figure 2: Standardized Radioligand Binding Workflow. Note the PEI step to mitigate the

lipophilicity issues inherent to Azepane.

Detailed Methodology Notes
Membrane Prep: Use HEK293 or CHO cells stably expressing the GPCR of interest.

Homogenize in Tris-HCl/Sucrose buffer.

The "Azepane Factor" (NSB): Because azepane analogs have higher

, they stick to plastic and filters.

Correction: Pre-soak glass fiber filters (GF/B) in 0.5% Polyethyleneimine (PEI) for 2 hours.

This neutralizes the charge and blocks hydrophobic sites on the filter.

Incubation:

Piperidine:[1][2][3][4][5][6][7][8][9][10][11] Equilibrium typically reached in 60 mins.

Azepane: Due to slower off-rates (

) caused by hydrophobic interactions, extend incubation to 90-120 mins to ensure true
equilibrium.

Analysis: Convert

to

using the Cheng-Prusoff equation:

Where

is radioligand concentration and

is its dissociation constant.

Synthesis: The Ring Expansion[1][8]
If your SAR data suggests the piperidine is too small, synthesizing the azepane analog is the

next step.
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Route A (Reductive Amination): The most common route. Reacting a 6-amino-hexanal

derivative (or protected equivalent) with the core scaffold.

Route B (Ring Expansion - Schmidt Reaction): Treating a cyclohexanone derivative with

hydrazoic acid (

) or sodium azide in acid generates the caprolactam (azepanone), which is then reduced
(LiAlH4) to azepane.

Warning: This route is atom-economical but requires handling hazardous azides.

Conclusion & Recommendations
The choice between piperidine and azepane is not arbitrary; it is a strategic toggle between

rigidity and hydrophobic volume.

Stick with Piperidine if:

The binding pocket is narrow or highly defined (e.g., AChE active site).

You need to minimize molecular weight and lipophilicity (CNS penetration rules).

Metabolic stability is a concern (piperidine is generally more stable than azepane).

Switch to Azepane if:

Piperidine analogs are potent but lack selectivity. The larger ring may clash with residues

in the off-target protein (e.g., hERG or subtypes).

You need to fill a hydrophobic pocket. If the piperidine leaves "empty space" (detectable

via docking), the extra methylene of azepane can contribute ~0.5-1.0 kcal/mol of binding

energy via Van der Waals forces.

Patent busting. It is a valid strategy to generate novel IP if the piperidine space is crowded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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